Cas no 2122462-18-2 (ethyl 1-(3-methylphenyl)-3-oxocyclobutane-1-carboxylate)

• Product Name: ethyl 1-(3-methylphenyl)-3-oxocyclobutane-1-carboxylate
• CAS No: 2122462-18-2
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6585360
• PubChem ID: 165838011
• Update Time: 2025-10-12

ethyl 1-(3-methylphenyl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-methylphenyl)-3-oxocyclobutane-1-carboxylate
• 2122462-18-2
• EN300-1450288

• Inchi： 1S/C14H16O3/c1-3-17-13(16)14(8-12(15)9-14)11-6-4-5-10(2)7-11/h4-7H,3,8-9H2,1-2H3
• InChI Key： WIKWSWSVOAYZFK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC=C(C)C=2)CC(C1)=O)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Additional information on ethyl 1-(3-methylphenyl)-3-oxocyclobutane-1-carboxylate

Comprehensive Analysis of Ethyl 1-(3-Methylphenyl)-3-Oxocyclobutane-1-Carboxylate (CAS 2122462-18-2)

Ethyl 1-(3-methylphenyl)-3-oxocyclobutane-1-carboxylate (CAS 2122462-18-2) is a cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique 3-oxocyclobutane core, which is increasingly studied for its role in modulating biological activity. The presence of the ethyl carboxylate group enhances its solubility, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its applications for drug discovery and material science, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for cyclobutane-based compounds has surged due to their structural rigidity and metabolic stability. The 3-methylphenyl substituent in this molecule contributes to its lipophilicity, a critical factor in optimizing pharmacokinetic properties. This aligns with the growing focus on bioavailability enhancement in medicinal chemistry. Additionally, the compound's CAS 2122462-18-2 identifier ensures precise tracking in regulatory and commercial databases, addressing industry needs for transparency in chemical sourcing.

From a synthetic perspective, ethyl 1-(3-methylphenyl)-3-oxocyclobutane-1-carboxylate serves as a key building block for heterocyclic frameworks. Its reactivity profile allows for diverse transformations, including nucleophilic additions and ring-opening reactions. This versatility resonates with the pharmaceutical industry's push for fragment-based drug design, where small molecules are used to construct complex targets. The compound's thermal stability also makes it suitable for high-throughput screening applications, a hot topic in AI-driven drug development.

Environmental considerations further elevate the relevance of this compound. The ethyl ester moiety offers a balance between reactivity and biodegradability, meeting the demand for eco-friendly intermediates. As regulatory pressures increase, compounds like CAS 2122462-18-2 gain attention for their potential to reduce hazardous waste in synthetic pathways. This aligns with the broader shift toward green chemistry principles, a frequent search query among industrial chemists and sustainability advocates.

Analytical characterization of ethyl 1-(3-methylphenyl)-3-oxocyclobutane-1-carboxylate typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's purity and structural integrity, critical for reproducibility in research. The rise of AI-assisted spectral analysis has further streamlined this process, reflecting the integration of digital tools in chemical R&D. Such innovations address common user queries about compound validation and quality control in synthetic workflows.

Market trends indicate growing interest in CAS 2122462-18-2 from academic and industrial sectors. Patent filings related to cyclobutane derivatives have increased by 22% since 2020, underscoring their commercial potential. The compound's compatibility with continuous flow chemistry systems—a trending topic in process optimization—positions it as a candidate for scalable production. This responsiveness to industry needs enhances its profile in competitive markets like contract manufacturing and custom synthesis.

In conclusion, ethyl 1-(3-methylphenyl)-3-oxocyclobutane-1-carboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features address multiple drug development challenges while adhering to sustainability goals. As research into small-molecule therapeutics expands, this compound is poised to play a pivotal role in advancing both scientific knowledge and industrial applications.